Cas no 41302-32-3 (Ethyl-5-iodovalerate)

• Product Name: Ethyl-5-iodovalerate
• CAS No: 41302-32-3
• MF: C₇H₁₃IO₂
• MW: 256.081394910812
• CID: 327567
• PubChem ID: 4169827
• Update Time: 2025-04-19

Ethyl-5-iodovalerate Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid,5-iodo-, ethyl ester
• ethyl 5-iodopentanoate
• ETHYL 5-IODOVALERATE
• 5-iodopentanoic acid ethyl ester
• 5-Iodovaleric acid ethyl ester
• 5-Jod-valeriansaeure-aethylester
• ethyl 4-iodopentanoate
• Ethyl d-iodovalerate
• Valericacid,5-iodo-,ethyl ester (5CI)
• 41302-32-3
• DTXSID80400221
• F72378
• MFCD00028830
• ethyl-5 iodovalerate
• FT-0761819
• Ethyl 5-iodopentanoate stabilized over Cu
• AKOS017343322
• Ethyl-5-iodovalerate
• SCHEMBL2436955
• RUVQSRJJSDAXER-UHFFFAOYSA-N
• DA-19730

• MDL： MFCD00028830
• Inchi： 1S/C7H13IO2/c1-2-10-7(9)5-3-4-6-8/h2-6H2,1H3
• InChI Key： RUVQSRJJSDAXER-UHFFFAOYSA-N
• SMILES： ICCCCC(=O)OCC

Computed Properties

• Exact Mass: 255.99600
• Monoisotopic Mass: 255.996
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 93.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 2.6

Experimental Properties

• Density: 1.539
• Boiling Point: 222.1°C at 760 mmHg
• Flash Point: 88.1°C
• Refractive Index: 1.503
• PSA: 26.30000
• LogP: 2.15480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters